Cas no 59189-98-9 (2-Fluoro-4-methylbenzoyl chloride)

2-Fluoro-4-methylbenzoyl chloride is a fluorinated aromatic acyl chloride derivative, primarily used as a versatile intermediate in organic synthesis. Its key advantages include high reactivity due to the presence of the acyl chloride group, enabling efficient acylation reactions with nucleophiles such as amines and alcohols. The fluorine and methyl substituents on the benzene ring enhance its utility in pharmaceutical and agrochemical applications by influencing electronic and steric properties. This compound is particularly valuable in the synthesis of fine chemicals and active pharmaceutical ingredients (APIs), where precise functionalization is critical. It is typically handled under anhydrous conditions to prevent hydrolysis.
2-Fluoro-4-methylbenzoyl chloride structure
59189-98-9 structure
Product Name:2-Fluoro-4-methylbenzoyl chloride
CAS No:59189-98-9
MF:C8H6ClFO
MW:172.584044933319
MDL:MFCD04115879
CID:860413
PubChem ID:5173367
Update Time:2025-06-07

2-Fluoro-4-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-4-methylbenzoyl chloride
    • 2-fluoro-4-methyl-benzoyl chloride
    • 2-fluoro-p-toluyl chloride
    • AC1NQCP8
    • AG-A-42489
    • CTK6B6982
    • JRD-1372
    • KB-230567
    • SBB088707
    • SCHEMBL2373875
    • Benzoyl chloride, 2-fluoro-4-methyl-
    • MFCD04115879
    • DTXSID80409153
    • SVSVOPWCUHQFAM-UHFFFAOYSA-N
    • 2-fluoro-4-methylbenzoylchloride
    • AKOS006280485
    • BENZOYL CHLORIDE, 2-FLUORO-4-METHYL- (9CI)
    • 59189-98-9
    • MDL： MFCD04115879
    • Inchi： 1S/C8H6ClFO/c1-5-2-3-6(8(9)11)7(10)4-5/h2-4H,1H3
    • InChI Key： SVSVOPWCUHQFAM-UHFFFAOYSA-N
    • SMILES： ClC(C1C=CC(C)=CC=1F)=O

Computed Properties

  • Exact Mass: 172.00918
  • Monoisotopic Mass: 172.0091207g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Melting Point: 43-47℃
  • Water Partition Coefficient: Reacts with water.
  • PSA: 17.07
  • Sensitiveness: Moisture Sensitive

2-Fluoro-4-methylbenzoyl chloride Security Information

  • HazardClass：8

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abcr
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2-Fluoro-4-methylbenzoyl chloride Suppliers

Amadis Chemical Company Limited
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(CAS:59189-98-9)2-Fluoro-4-methylbenzoyl chloride
Order Number:A1166642
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:07
Price ($):287.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:59189-98-9)2-Fluoro-4-methylbenzoyl chloride
A1166642
Purity:99%
Quantity:5g
Price ($):287.0
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